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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzoic Acid

Cat. No.: B1664645 Get Quote

Introduction

3-Chloro-5-hydroxybenzoic acid is a versatile chemical compound utilized across various

scientific disciplines. It is notably recognized as a potent and selective agonist for the G-protein

coupled receptor 81 (GPR81), also known as the lactate receptor.[1][2][3][4] The activation of

GPR81 is implicated in metabolic regulation, particularly in the inhibition of lipolysis, making this

compound a valuable tool for research in metabolic diseases, such as dyslipidemia and

obesity.[1][2] Its utility also extends to pharmaceutical development as an intermediate for anti-

inflammatory and analgesic medications, as well as in the formulation of agricultural chemicals.

[5]

Accurate and consistent preparation of stock solutions is a critical first step for ensuring the

reliability and reproducibility of experimental results. This document provides a detailed

protocol for the preparation, storage, and safe handling of 3-Chloro-5-hydroxybenzoic acid
stock solutions for research applications.

Compound Specifications and Properties
It is essential to begin with a well-characterized compound. The key physical and chemical

properties of 3-Chloro-5-hydroxybenzoic acid are summarized below.
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Property Value

Molecular Formula C₇H₅ClO₃[2][5]

Molecular Weight 172.57 g/mol [2][4][5]

CAS Number 53984-36-4[2][5][6]

Appearance
White to off-white or beige solid powder[2][5][6]

[7]

Purity Typically ≥97% (HPLC)[2]

Melting Point 244-248 °C[6][8]

Safety and Handling
3-Chloro-5-hydroxybenzoic acid is classified as hazardous. Strict adherence to safety

protocols is mandatory. Always handle the compound in a certified chemical fume hood.

Hazard Identification and Precautions:

Hazard Class GHS Code
Precautionary
Statement

GHS Code

Acute toxicity, oral

(Category 4)
H302

Harmful if

swallowed[2][9]

P264, P270,

P301+P312, P330

Skin

corrosion/irritation

(Category 2)

H315
Causes skin

irritation[2][9]
P280, P302+P352

Serious eye

damage/eye irritation

(Category 1)

H318
Causes serious eye

damage[2][9]

P280,

P305+P351+P338+P3

10

STOT, single

exposure

(Respiratory)

H335
May cause respiratory

irritation[2][9]

P261, P271,

P304+P340

Personal Protective Equipment (PPE) and Handling Workflow:
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The following workflow outlines the essential safety steps for handling the solid compound and

preparing solutions.

Preparation Phase Solution Phase Cleanup Phase

Wear Required PPE
(Lab Coat, Gloves, Safety Goggles)

Handle Solid Compound
in a Chemical Fume Hood Weigh Required Mass Dissolve in Solvent Aliquot into Vials Label and Store Appropriately Dispose of Waste per

Institutional Guidelines Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General safety workflow for handling hazardous chemical compounds.

Stock Solution Preparation Protocol
3.1. Solvent Selection and Solubility

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of 3-
Chloro-5-hydroxybenzoic acid due to its high solubility. The compound is considered

insoluble in water.[3]

Solvent Solubility Notes

DMSO 15 - 34 mg/mL[2][3][10]

A clear solution should be

obtained.[7][8] Sonication or

gentle warming may aid

dissolution at higher

concentrations.[10] Use fresh,

anhydrous DMSO as moisture

can reduce solubility.[3]

Water Insoluble[3]
Not a suitable solvent for

primary stock solutions.

3.2. Experimental Protocol: Preparing a 10 mM DMSO Stock Solution

This protocol provides instructions for preparing 1 mL of a 10 mM stock solution.
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Materials:

3-Chloro-5-hydroxybenzoic acid (MW: 172.57 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

1.5 mL microcentrifuge tubes or cryovials

Vortex mixer

Pipettors and sterile tips

Procedure:

Calculation:

Calculate the mass of 3-Chloro-5-hydroxybenzoic acid required.

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 172.57 g/mol × 1000 mg/g = 1.7257 mg

Weighing:

Tare a clean 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh approximately 1.73 mg of the compound directly into the tube. Record the

exact mass.

Dissolution:

Add the appropriate volume of DMSO to the tube based on the actual mass weighed.

Volume (mL) = [Mass (mg) / 172.57 (mg/mmol)] / 10 (mmol/L)

For example, if 1.73 mg was weighed, add 1.0025 mL (1002.5 µL) of DMSO.
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Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be formed. If dissolution is difficult, sonicate the vial in a

water bath for 5-10 minutes.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile cryovials.[1]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots as recommended in Section 4.
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Start

1. Calculate Mass for
Target Concentration (10 mM)

2. Weigh Solid Compound
(e.g., 1.73 mg)

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex or Sonicate
Until Fully Dissolved

Is Solution Clear?

No

5. Aliquot into
Single-Use Vials

Yes

6. Store at -80°C
for Long-Term Use

End
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Caption: Step-by-step workflow for preparing a stock solution.
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Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the compound and its solutions.

Form
Storage
Temperature

Stability Period Notes

Solid Powder
Room Temperature or

0-8 °C[2][5][7]
As per manufacturer

Store in a cool, dry,

well-sealed container

away from light.[8]

Stock Solution in

DMSO
-20 °C 1 month[1][3][9]

Suitable for short-term

storage.

Stock Solution in

DMSO
-80 °C

6 months to 1 year[1]

[3][10]

Recommended for

long-term storage.

Note: Always aliquot stock solutions to minimize the number of freeze-thaw cycles.[1]

Application Example: GPR81 Signaling Pathway
As a selective GPR81 agonist, 3-Chloro-5-hydroxybenzoic acid initiates a signaling cascade

that results in an anti-lipolytic effect in adipocytes. The simplified pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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